Cas no 38658-15-0 ((S)-2-Amino-6-(benzyloxy)-6-oxohexanoic acid)

• Product Name: (S)-2-Amino-6-(benzyloxy)-6-oxohexanoic acid
• CAS No: 38658-15-0
• MF: C₁₃H₁₇NO₄
• MW: 251.278383970261
• CID: 1035738
• PubChem ID: 11086209
• Update Time: 2025-07-28

(S)-2-Amino-6-(benzyloxy)-6-oxohexanoic acid Chemical and Physical Properties

Names and Identifiers

• (S)-2-Amino-6-(benzyloxy)-6-oxohexanoic acid
• (2S)-2-amino-6-oxo-6-phenylmethoxyhexanoic acid
• DB-224108
• (S)-2-Amino-6-(benzyloxy)-6-oxohexanoicacid
• G66551
• SCHEMBL22390720
• 38658-15-0
• DTXSID70454738

• MDL： MFCD22393659
• Inchi： 1S/C13H17NO4/c14-11(13(16)17)7-4-8-12(15)18-9-10-5-2-1-3-6-10/h1-3,5-6,11H,4,7-9,14H2,(H,16,17)/t11-/m0/s1
• InChI Key： UQLRAAASUFVOLL-NSHDSACASA-N
• SMILES： O(CC1C=CC=CC=1)C(CCC[C@@H](C(=O)O)N)=O

Computed Properties

• Exact Mass: 251.11575802g/mol
• Monoisotopic Mass: 251.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 89.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls